Cas no 383145-86-6 (3-[(4-CHLOROBENZYL)SULFONYL]-4-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENOXY]METHYL)-4H-1,2,4-TRIAZOLE)

• Product Name: 3-[(4-CHLOROBENZYL)SULFONYL]-4-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENOXY]METHYL)-4H-1,2,4-TRIAZOLE
• CAS No: 383145-86-6
• MF: C₂₃H₁₇ClF₃N₃O₃S
• MW: 507.912593603134
• CID: 5227062
• Update Time: 2026-03-07

3-[(4-CHLOROBENZYL)SULFONYL]-4-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENOXY]METHYL)-4H-1,2,4-TRIAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-[(4-CHLOROBENZYL)SULFONYL]-4-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENOXY]METHYL)-4H-1,2,4-TRIAZOLE
• 4-CHLOROBENZYL 4-PHENYL-5-([3-(TRIFLUOROMETHYL)PHENOXY]METHYL)-4H-1,2,4-TRIAZOL-3-YL SULFONE
• 3-[(4-chlorophenyl)methanesulfonyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• 4-chlorobenzyl 4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl sulfone
• 3-[(4-chlorophenyl)methylsulfonyl]-4-phenyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole

• Inchi： 1S/C23H17ClF3N3O3S/c24-18-11-9-16(10-12-18)15-34(31,32)22-29-28-21(30(22)19-6-2-1-3-7-19)14-33-20-8-4-5-17(13-20)23(25,26)27/h1-13H,14-15H2
• InChI Key： DGYRCCJUUJPFEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(C1=NN=C(COC2C=CC=C(C(F)(F)F)C=2)N1C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 753
• XLogP3: 5.2
• Topological Polar Surface Area: 82.5